3-(2,5-Dichlorophenyl)acrylic acid
Overview
Description
3-(2,5-Dichlorophenyl)acrylic acid is a useful research compound. Its molecular formula is C9H6Cl2O2 and its molecular weight is 217.05 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymer Synthesis and Properties
Polymer Development : 3-(2,5-Dichlorophenyl)acrylic acid is explored in the synthesis of novel polymers, such as polythiophene derivatives, which have potential applications in various fields due to their unique structural and electronic properties. For example, poly(3-thiophene acetic acid) and its copolymers show significant changes in properties like viscosity and electronic spectra in response to pH changes, indicating potential for smart material applications (Kim et al., 1999).
Electrochemical Applications : The synthesis of functionalized polythiophenes using this compound derivatives for electrochemical applications, such as genosensors, has been demonstrated. These materials enable the covalent attachment of oligonucleotide probes, which is crucial for the development of advanced biosensing technologies (Peng et al., 2007).
Corrosion Inhibition : Research has shown that photo-cross-linkable polymers derived from this compound analogues effectively inhibit corrosion of metals in acidic environments. This application is particularly relevant in industrial settings where metal durability is critical (Baskar et al., 2014).
Photovoltaic and Optical Applications
Solar Cell Efficiency : Molecular engineering of organic sensitizers for solar cells has utilized derivatives of this compound. These sensitizers, when anchored onto TiO2 films, have shown high conversion efficiencies, marking a significant advancement in the field of renewable energy (Kim et al., 2006).
Optoelectronic Properties : Theoretical studies of 2-cyano-3-[4-(diphenylamino)phenyl]acrylic acid, a related compound, provide insights into its structural, optoelectronic, and thermodynamic properties. These findings are essential for understanding and designing materials for nonlinear optical applications (Fonkem et al., 2019).
Bioengineering and Medical Applications
Tissue Engineering : Grafting acrylic acid onto polymers, such as poly(3-hydroxybutyrate-co-3-hydroxyvalerate), has been explored for tissue engineering applications. The presence of carboxylic acid groups from the acrylic acid component enables the attachment of biomolecules, which is crucial for biomedical applications (Grøndahl et al., 2005).
Photografting for Bioanalytical Applications : Photografting of acrylic acid onto surfaces like poly(dimethylsiloxane) creates micropatterned surfaces that can be used for cell attachment and growth, as well as in immunoassays. This demonstrates the versatility of this compound derivatives in bioengineering (Wang et al., 2005).
Ocular Drug Delivery : Polymers synthesized from acrylic acid, crosslinked with compounds like 2,5-dimethyl-1,5-hexadiene, have been used in ocular drug delivery, demonstrating the potential of these polymers in medical applications (Hui & Robinson, 1985).
Future Directions
Properties
IUPAC Name |
(E)-3-(2,5-dichlorophenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2O2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYYBVUOVYNSRSE-DAFODLJHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C=CC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)/C=C/C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
20595-47-5 |
Source
|
| Record name | (2E)-3-(2,5-dichlorophenyl)prop-2-enoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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